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Compound of Interest

Compound Name: Imidazole hydrobromide

CAS No.: 101023-55-6

Cat. No.: B1601674

Get Quote

Topic: Safe Handling and Disposal Protocol: Imidazole Hydrobromide (CAS 101023-55-6)[1]

[2][3]

Executive Summary & Chemical Identity
Objective: This protocol mandates the safe containment, segregation, and disposal of

Imidazole Hydrobromide.[4][5][6] Unlike free imidazole base, the hydrobromide salt presents

specific acidic and halide-related risks that require distinct handling from general organic waste.

Scope: This guide applies to laboratory personnel handling pure Imidazole Hydrobromide or

reaction mixtures containing the substance.

Chemical Identity:
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Parameter Detail

Substance Name
Imidazole Hydrobromide (1H-Imidazole,
monohydrobromide)

CAS Number 101023-55-6

Molecular Formula C₃H₅BrN₂

Physical State White to off-white crystalline solid

Acidity (pKa)
~7.0 (imidazole conjugate acid); Solutions are

acidic due to HBr.[1][2][7]

| Key Hazards | Skin/Eye Irritant (H315, H319), Harmful if Swallowed (H302).[1][2][7] Potential

Corrosive (depending on concentration). |

Risk Assessment & Incompatibility Logic
The "Why" Behind the Protocol: Effective disposal relies on understanding the chemical

behavior of the salt. Imidazole hydrobromide is the salt of a weak base (imidazole) and a

strong acid (hydrobromic acid).

Acidity Risk: In aqueous solution, this salt dissociates. While the imidazole ring is stable, the

presence of the hydrobromide anion creates an acidic environment. Disposal Error: Mixing

this directly with strong bases (e.g., Sodium Hydroxide waste) can cause rapid, exothermic

neutralization, potentially pressurizing waste containers.

Halide Risk: The bromide ion (

) is generally stable but can be oxidized to elemental bromine (

, a toxic gas) if mixed with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid).[2]

Nitrogen Heterocycle: As a nitrogen-containing organic, it must never be disposed of down

the drain. It contributes to high Chemical Oxygen Demand (COD) and potential aquatic

toxicity.

Incompatibility Matrix (Do NOT Mix With):
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Strong Oxidizers: Nitric acid, Perchlorates, Permanganates (Risk: Fire/Gas evolution).

Strong Bases: Sodium Hydroxide, Potassium Hydroxide (Risk: Exothermic reaction).

Cyanides/Sulfides: (Risk: Acidic nature may liberate HCN or H₂S gas).

Operational Disposal Protocol
Phase 1: Pre-Disposal Segregation
Before moving waste to the accumulation area, categorize the waste stream.

Stream A: Solid Waste (Pure Substance/Spill Cleanup)[2]

Container: High-density polyethylene (HDPE) wide-mouth jar.[1][2]

Labeling: "Hazardous Waste - Solid Organic - Imidazole Hydrobromide."[1][2]

Stream B: Liquid Waste (Aqueous/Solvent Mixtures)[2]

Container: HDPE or Glass solvent bottle (Amber if possible).

Labeling: "Hazardous Waste - Acidic Organic Solution."

Phase 2: Step-by-Step Disposal Workflow
Scenario A: Disposal of Solid Reagent (Excess or Expired)[2]

PPE Verification: Don Nitrile gloves (0.11 mm minimum), safety goggles, and lab coat.

Transfer: Transfer solid directly into the dedicated HDPE solid waste container. Do not

dissolve in water to "dilute" it; this increases waste volume and handling risk.

Decontamination: Wipe the exterior of the original bottle with a damp paper towel. Place the

paper towel into the same solid waste bin.

Seal & Label: Cap tightly. Ensure the label explicitly lists "Imidazole Hydrobromide" to

prevent downstream mixing with oxidizers.
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Scenario B: Disposal of Reaction Mixtures (Liquid)

pH Validation (The Self-Validating Step):

Action: Dip a pH strip into the waste solution.

Logic: If pH < 4, the solution is significantly acidic.

Adjustment: If the waste stream is destined for a "General Organic" drum (often neutral),

slowly buffer the solution to pH 6-8 using Sodium Bicarbonate before addition. Caution:

Watch for CO₂ bubbling.

Alternative: If you have a dedicated "Acidic Organic" waste stream, no adjustment is

necessary.

Segregation: Pour into the waste container using a funnel to prevent splashing.

Halide Check: Ensure the waste container is NOT marked for "Oxidizing Acids" (like Chromic

acid waste).

Phase 3: Emergency Spill Procedures
Small Spill (< 50g):

Cover with weak base neutralizer (Sodium Carbonate or spill pillow).

Sweep up carefully to avoid dust generation.

Place in a sealed bag labeled "Hazardous Waste - Debris."

Clean area with water; collect rinsate as liquid waste.

Large Spill: Evacuate area. Contact EHS immediately.

Visual Decision Logic (Workflow)
The following diagram illustrates the critical decision points for segregating Imidazole
Hydrobromide waste to prevent chemical incompatibility.
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Figure 1: Decision matrix for Imidazole Hydrobromide disposal, highlighting the critical pH

check for liquid waste streams to prevent container pressurization.[1][2]

Regulatory & Compliance Context
US EPA (RCRA) Classification:

Status: Imidazole Hydrobromide is not explicitly P-listed or U-listed.

Characteristic Waste: It likely falls under D002 (Corrosivity) if the pH of an aqueous solution

is

2.

Halogenated Solvents: Because it contains Bromine, liquid waste containing this substance

often requires classification as "Halogenated Organic Waste" for incineration purposes. Non-

halogenated waste streams (cheaper disposal) must not be contaminated with this salt.

Disposal Method: The industry standard for organic salts containing nitrogen and halogens is

High-Temperature Incineration with flue gas scrubbing (to capture NOx and HBr gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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